1-(4-((1,3,4-Thiadiazol-2-yl)oxy)piperidin-1-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one

• IUPAC Name: 3-(4-methylsulfonylphenyl)-1-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H21N3O4S2/c1-26(22,23)15-5-2-13(3-6-15)4-7-16(21)20-10-8-14(9-11-20)24-17-19-18-12-25-17/h2-3,5-6,12,14H,4,7-11H2,1H3
• InChI Key: FAPPKPSIMDMCCI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CCC(CC2)OC3=NN=CS3
• Molecular Formula: C17H21N3O4S2
• Molecular Weight: 395.5 g/mol

Description

1-(4-((1,3,4-Thiadiazol-2-yl)oxy)piperidin-1-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one is a useful research compound. Its molecular formula is C17H21N3O4S2 and its molecular weight is 395.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectral Analysis

Research has shown that compounds bearing the 1,3,4-oxadiazole and thiadiazole moieties, similar to the one , have been synthesized through various chemical reactions, involving the conversion of organic acids into corresponding esters, hydrazides, and thiols, followed by further reactions to obtain the target compounds. These processes are often detailed with spectral analysis techniques such as NMR, IR, and mass spectrometry to elucidate the structures of the synthesized compounds (Khalid et al., 2016).

Biological Evaluation

The synthesized compounds have been evaluated for their biological activities. For instance, some studies have focused on the anti-arrhythmic activities of piperidine-based thiadiazole derivatives, highlighting their potential therapeutic applications (Abdel‐Aziz et al., 2009). Other research has explored the antibacterial properties of N-substituted derivatives of oxadiazole compounds, revealing moderate to significant activities against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Molecular Structure Analysis

Studies on the molecular structures of related compounds, such as the analysis of a dimethyl-substituted thiadiazol-piperidinone derivative, have provided insights into the conformational preferences and crystal packing of these molecules, which can be crucial for understanding their interaction with biological targets (Ganesan et al., 2013).